Cas no 120811-32-7 (oxan-3-amine)

Oxan-3-amine is a saturated heterocyclic amine featuring a six-membered oxane ring with an amino group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its stable cyclic ether structure enhances solubility and reactivity, making it suitable for nucleophilic substitution and reductive amination reactions. The presence of both oxygen and nitrogen functionalities allows for selective derivatization, enabling the synthesis of complex molecular architectures. Oxan-3-amine is valued for its balanced basicity and steric accessibility, facilitating its use in catalytic systems and ligand design. Proper handling under inert conditions is recommended due to its potential sensitivity to oxidation.

oxan-3-amine structure

Product Name:oxan-3-amine

CAS No:120811-32-7

MF:C₅H₁₁NO

MW:101.146941423416

MDL:MFCD07371531

CID:94010

PubChem ID:5200320

Update Time:2025-10-24

oxan-3-amine Chemical and Physical Properties

Names and Identifiers

- Tetrahydro-2H-pyran-3-amine
- 2H-PYRAN-3-AMINE, TETRAHYDRO-
- oxan-3-amine
- Tetrahydro-pyran-3-ylamine
- 2H-3,4,5,6-tetrahydropyran-3-ylamine
- 2H-PYRAN-3-AMINE,TETRAHYDRO
- 3-aminotetrahydropyrane
- tetrahydropyran-3-ylamine
- Albb-005268
- 2H-PYRAN-3-AE,TETRAHYDRO-
- Tetrahydro-2H-pyran-3-aMine HCl
- Tetrahydro-2H-pyran-3-amine hydrochloride
- tetrahydro-2H-pyran-3-amine(SALTDATA: HCl)
- 004809
- CBI-BB ZERO
- (S)-3-Aminotetrahydropyran
- W-205100
- FT-0660171
- MFCD11053731
- SY003103
- TETRAHYDRO-2H-PYRAN-3-YLAMINE
- 3-Aminotetrahydropyran HCl
- EN300-70458
- FT-0773181
- MFCD07371531
- MFCD11053730
- 3-Amino-1H-tetrahydropyran
- AM20080156
- FT-0772782
- DTXSID70409440
- AS-46772
- tetrahydro-pyran-3-yl amine
- SY008243
- BB 0219939
- WUUOEJJGRCQGBQ-UHFFFAOYSA-N
- PB30901
- CS-0044162
- tetrahydropyran-3-amine
- 120811-32-7
- 2H-Pyran-3-amine,tetrahydro-
- Tetrahydro-2H-pyran-3-amine, AldrichCPR
- F10442
- AKOS016341066
- SB13307
- J-502292
- 3-aminotetrahydropyran
- SCHEMBL57654
- Z1013492300
- SB20074
- Tetrahydro-2H-pyran-3-amine;Tetrahydropyran-3-amine
- (R)-3-Aminotetrahydropyran
- SY008242
- A18127
- SB13305
- J-502549
- (S)-Tetrahydro-2H-pyran-3-amine?hydrochloride
- 1-aminoCyclopropanecarboxylic acid ethyl ester
- AKOS000321356
- CBI-BB ZERO/004809
- DB-057893
- STK503320
- DB-059574
- MDL： MFCD07371531
- Inchi： 1S/C5H11NO/c6-5-2-1-3-7-4-5/h5H,1-4,6H2
- InChI Key： WUUOEJJGRCQGBQ-UHFFFAOYSA-N
- SMILES： O1CCCC(C1)N

Computed Properties

Exact Mass: 101.08400
Monoisotopic Mass: 101.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 56
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 35.2Å²

Experimental Properties

Density: 0.962
Boiling Point: 151.4°C at 760 mmHg
Flash Point: 49.3°C
Refractive Index: 1.449
PSA: 35.25000
LogP: 0.82440

oxan-3-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 22-37/38-41
Safety Instruction： 26-39
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

oxan-3-amine Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

oxan-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0163-1g	Tetrahydro-pyran-3-ylamine	120811-32-7	96%	1g	1229.66CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0163-5g	Tetrahydro-pyran-3-ylamine	120811-32-7	96%	5g	4918.65CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0163-25g	Tetrahydro-pyran-3-ylamine	120811-32-7	96%	25g	19674.58CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0163-500mg	Tetrahydro-pyran-3-ylamine	120811-32-7	96%	500mg	1060.05CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0163-250mg	Tetrahydro-pyran-3-ylamine	120811-32-7	96%	250mg	924.37CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0163-50mg	Tetrahydro-pyran-3-ylamine	120811-32-7	96%	50mg	831.08CNY	2021-05-07
Fluorochem	041901-250mg	Tetrahydro-2H-pyran-3-amine	120811-32-7	95%	250mg	￡129.00	2022-03-01
Fluorochem	041901-1g	Tetrahydro-2H-pyran-3-amine	120811-32-7	95%	1g	￡367.00	2022-03-01
Fluorochem	041901-5g	Tetrahydro-2H-pyran-3-amine	120811-32-7	95%	5g	￡1245.00	2022-03-01
Fluorochem	041901-10g	Tetrahydro-2H-pyran-3-amine	120811-32-7	95%	10g	￡1867.00	2022-03-01

oxan-3-amine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:120811-32-7)2H-PYRAN-3-AMINE, TETRAHYDRO-

Order Number:sfd19958

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

oxan-3-amine Related Literature

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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

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